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Compound of Interest

Compound Name: ISA-2011B

Cat. No.: B10773072

Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling ISA-2011B. It outlines essential personal protective

equipment (PPE), step-by-step handling procedures, and disposal plans to ensure a safe

laboratory environment.

Compound Information and Storage
ISA-2011B is a PIP5K1α inhibitor investigated for its potential in cancer research. It is supplied

as a solid, off-white powder. Proper storage is crucial to maintain its stability and efficacy.
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Parameter Specification

CAS Number 1395347-24-6

Appearance Solid powder

Short-Term Storage 0 - 4°C (days to weeks), dry and dark.[1]

Long-Term Storage -20°C (months to years), dry and dark.[1]

Shipping Condition
Shipped at ambient temperature as a non-

hazardous chemical.[1]

Personal Protective Equipment (PPE)
Due to the potent nature of ISA-2011B and its solubility in DMSO, which can facilitate skin

absorption, a comprehensive PPE strategy is mandatory. The following table summarizes the

required PPE for handling both the powdered form of ISA-2011B and its solutions.
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PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile or

butyl rubber gloves.

Protects against direct skin

contact. DMSO can penetrate

standard nitrile gloves, so butyl

rubber or fluoroelastomer

gloves are recommended for

handling solutions.

Eye Protection
Chemical splash goggles or a

face shield.

Protects eyes from splashes of

the chemical in either solid or

liquid form.

Body Protection

A dedicated lab coat,

preferably disposable or

professionally laundered.

Prevents contamination of

personal clothing.

Respiratory Protection N95 or higher-rated respirator.

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.

Foot Protection Closed-toe shoes.
Protects feet from potential

spills.

Handling Procedures
Adherence to the following step-by-step procedures is essential for the safe handling of ISA-
2011B. These protocols are designed to minimize exposure risk during routine laboratory

operations.

Handling ISA-2011B Powder
Preparation: Before handling, ensure the designated workspace (preferably a certified

chemical fume hood) is clean and uncluttered. Assemble all necessary equipment, including

a calibrated scale, weighing paper, and appropriate containers.
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Weighing: Perform all weighing operations within a chemical fume hood or a ventilated

balance safety enclosure to minimize the risk of inhaling the powder.

Technique: Use gentle scooping techniques to avoid generating dust.

Cleanup: After weighing, carefully clean all surfaces with a suitable solvent (e.g., 70%

ethanol) and dispose of any contaminated materials as hazardous waste.

Preparing ISA-2011B Solutions in DMSO
Solvent Handling: DMSO is an excellent solvent but can penetrate the skin, carrying

dissolved substances with it. Handle pure DMSO and ISA-2011B solutions with chemical-

resistant gloves.[2]

Dissolving: Slowly add the DMSO to the pre-weighed ISA-2011B powder to avoid splashing.

Keep the container covered as much as possible during this process.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Storage: Store the resulting solution at the recommended temperature, protected from light.

Disposal Plan
Proper disposal of ISA-2011B and its associated waste is critical to prevent environmental

contamination and ensure regulatory compliance. Under no circumstances should ISA-2011B
or its solutions be disposed of down the drain.
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Waste Type Disposal Procedure

Solid ISA-2011B Waste
Collect in a clearly labeled, sealed, and

puncture-resistant container.

ISA-2011B in DMSO Solutions
Collect in a designated, labeled, and sealed

container for organic solvent waste.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a sealed bag and dispose of as

hazardous chemical waste.

All waste containing ISA-2011B should be disposed of through a licensed hazardous waste

management company, typically via high-temperature incineration.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Incident First Aid / Spill Response

Skin Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Inhalation
Move the individual to fresh air. If symptoms

persist, seek medical attention.

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Seek immediate medical attention.

Small Spill

Alert others in the area. Wear appropriate PPE

and clean the spill using a chemical spill kit,

working from the outside in. Dispose of cleanup

materials as hazardous waste.

Large Spill

Evacuate the area and contact your institution's

Environmental Health and Safety (EHS)

department immediately.

Experimental Workflow and Disposal Pathway
Diagrams
The following diagrams, generated using Graphviz, illustrate the key workflows for handling

and disposing of ISA-2011B.
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ISA-2011B Handling Workflow ISA-2011B Disposal Pathway
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(Clean workspace, assemble equipment)

Weighing
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Experimental Use

Use Solution

Solid Waste
(Unused powder, contaminated items)

Collect in Labeled, Sealed Containers

Liquid Waste
(DMSO solutions, rinsates)

Contaminated PPE
(Gloves, lab coat)

Hazardous Waste Pickup
(by EHS or licensed company)

Click to download full resolution via product page

Caption: Workflow for handling and disposing of ISA-2011B.
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Personal Protective Equipment Logic

Handling ISA-2011B

Is it a powder?

Is it a solution?

No Wear N95 Respirator

Yes

Standard PPE
(Gloves, Goggles, Lab Coat)

No (Solid Form) Use Butyl/Fluoroelastomer Gloves

Yes

Click to download full resolution via product page

Caption: Decision diagram for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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